Cas no 2137960-15-5 (7-Bromo-2-(propan-2-yl)quinolin-3-ol)

• Product Name: 7-Bromo-2-(propan-2-yl)quinolin-3-ol
• CAS No: 2137960-15-5
• MF: C₁₂H₁₂BrNO
• MW: 266.13378238678
• CID: 5837516
• PubChem ID: 165467623
• Update Time: 2025-07-23

7-Bromo-2-(propan-2-yl)quinolin-3-ol Chemical and Physical Properties

Names and Identifiers

• EN300-801218
• 2137960-15-5
• 7-bromo-2-(propan-2-yl)quinolin-3-ol
• 7-Bromo-2-(propan-2-yl)quinolin-3-ol

• Inchi： 1S/C12H12BrNO/c1-7(2)12-11(15)5-8-3-4-9(13)6-10(8)14-12/h3-7,15H,1-2H3
• InChI Key： VRFKYKMZPUIUMW-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C=C(C(C(C)C)=NC=2C=1)O

Computed Properties

• Exact Mass: 265.01023g/mol
• Monoisotopic Mass: 265.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 33.1Ų

Additional information on 7-Bromo-2-(propan-2-yl)quinolin-3-ol

Comprehensive Overview of 7-Bromo-2-(propan-2-yl)quinolin-3-ol (CAS No. 2137960-15-5)

The compound 7-Bromo-2-(propan-2-yl)quinolin-3-ol (CAS No. 2137960-15-5) is a brominated quinoline derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. Quinoline derivatives are widely studied for their diverse biological activities, making this compound a subject of interest for researchers exploring drug discovery, medicinal chemistry, and material science. Its molecular formula, C₁₂H₁₂BrNO, highlights the presence of a bromine atom, which often enhances reactivity and binding affinity in target molecules.

In recent years, the demand for heterocyclic compounds like 7-Bromo-2-(propan-2-yl)quinolin-3-ol has surged, driven by their role in developing anticancer agents, antimicrobials, and anti-inflammatory drugs. Researchers are particularly intrigued by its potential as a kinase inhibitor, a class of compounds that has revolutionized treatments for diseases such as cancer and autoimmune disorders. The bromine substituent at the 7-position and the isopropyl group at the 2-position contribute to its steric and electronic properties, which are critical for structure-activity relationship (SAR) studies.

The synthesis of 7-Bromo-2-(propan-2-yl)quinolin-3-ol typically involves multi-step organic reactions, including bromination and condensation processes. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to improve yield and purity. These methods align with the growing trend of green chemistry, which emphasizes sustainable and efficient synthetic routes. Analytical characterization using NMR spectroscopy, mass spectrometry, and HPLC ensures the compound's structural integrity and purity, meeting the stringent requirements of pharmaceutical applications.

Beyond pharmaceuticals, 7-Bromo-2-(propan-2-yl)quinolin-3-ol has potential applications in organic electronics and fluorescent probes. Its quinoline core is known for its photophysical properties, making it a candidate for OLED materials and sensors. This versatility has sparked interest among material scientists exploring molecular engineering for next-generation technologies. Additionally, the compound's stability under various conditions makes it suitable for long-term storage and industrial-scale production.

Safety and handling of 7-Bromo-2-(propan-2-yl)quinolin-3-ol are paramount in laboratory settings. While it is not classified as a hazardous material, standard precautions such as wearing personal protective equipment (PPE) and working in a fume hood are recommended. Regulatory compliance with REACH and FDA guidelines ensures its safe use in research and development. As the scientific community continues to explore its applications, 7-Bromo-2-(propan-2-yl)quinolin-3-ol remains a promising compound with broad interdisciplinary relevance.